Cas no 1872477-09-2 (1H-Pyrrole-1-propanoic acid, α,α-difluoro-2,5-dihydro-)

• Product Name: 1H-Pyrrole-1-propanoic acid, α,α-difluoro-2,5-dihydro-
• CAS No: 1872477-09-2
• MF: C₇H₉F₂NO₂
• MW: 177.14866900444
• CID: 5295453
• Update Time: 2025-05-21

1H-Pyrrole-1-propanoic acid, α,α-difluoro-2,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-propanoic acid, α,α-difluoro-2,5-dihydro-

• Inchi： 1S/C7H9F2NO2/c8-7(9,6(11)12)5-10-3-1-2-4-10/h1-2H,3-5H2,(H,11,12)
• InChI Key： LHCOGNXNYIHSGS-UHFFFAOYSA-N
• SMILES： C(N1CC=CC1)C(F)(F)C(=O)O

Additional information on 1H-Pyrrole-1-propanoic acid, α,α-difluoro-2,5-dihydro-

1H-Pyrrole-1-propanoic acid, α,α-difluoro-2,5-dihydro (CAS No. 1872477-09-2)

The compound 1H-Pyrrole-1-propanoic acid, α,α-difluoro-2,5-dihydro (CAS No. 1872477-09-2) is a fascinating molecule with a unique structure and a range of potential applications in various fields. This compound belongs to the class of pyrrole derivatives, which are known for their aromaticity and versatility in organic chemistry. The presence of the α,α-difluoro substituent adds a layer of complexity to its chemical properties, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of pyrrole derivatives in drug discovery and material science. The α,α-difluoro substitution pattern in this compound introduces electronic effects that can influence its reactivity and stability. For instance, the fluorine atoms can act as electron-withdrawing groups, which can enhance the electrophilicity of the molecule or stabilize certain transition states during chemical reactions.

One of the most notable applications of 1H-Pyrrole-1-propanoic acid, α,α-difluoro-2,5-dihydro is in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for developing new drugs targeting various diseases. The pyrrole ring serves as a scaffold that can be further functionalized to introduce bioactive groups, making it a valuable starting material for drug design.

In addition to its medicinal applications, this compound has also been studied for its role in organic synthesis. The difluoro substitution provides opportunities for site-specific fluorination reactions, which are highly sought after in the development of fluorinated pharmaceuticals and agrochemicals. Recent advancements in catalytic fluorination techniques have further enhanced the feasibility of using this compound as an intermediate in such processes.

The 2,5-dihydro aspect of this compound introduces saturation into the pyrrole ring, which can influence its physical properties such as solubility and melting point. This makes it suitable for applications where specific physical characteristics are required. For example, it has been used in the synthesis of liquid crystals and other materials with tailored electronic properties.

From a synthetic perspective, the preparation of 1H-Pyrrole-1-propanoic acid, α,α-difluoro-2,5-dihydro involves a series of carefully designed reactions. The introduction of the difluoro group typically requires precise control over reaction conditions to ensure regioselectivity and yield optimization. Recent studies have demonstrated novel methods for achieving this substitution pattern with high efficiency.

The structural uniqueness of this compound also makes it an attractive candidate for studying chemical reactivity under various conditions. For instance, its behavior under thermal or photochemical conditions has been investigated to understand its potential for use in cross-coupling reactions or other advanced synthetic methodologies.

In conclusion, 1H-Pyrrole-1-propanoic acid, α,α-difluoro-2,5-dihydro (CAS No. 1872477-09-2) is a versatile and intriguing molecule with a wide range of applications across different scientific disciplines. Its unique structure and functional groups make it an ideal candidate for both fundamental research and practical applications in fields such as drug discovery and materials science.